Cas no 19805-79-9 (2,2,5,5-tetramethylpyrrolidin-3-ol)

• Product Name: 2,2,5,5-tetramethylpyrrolidin-3-ol
• CAS No: 19805-79-9
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6062210
• PubChem ID: 12508988
• Update Time: 2025-05-19

2,2,5,5-tetramethylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,5,5-tetramethylpyrrolidin-3-ol
• 3-Pyrrolidinol, 2,2,5,5-tetramethyl-
• 2,2,5,5-tetramethyl-3-hydroxy-pyrrolidine
• SCHEMBL17924952
• 19805-79-9
• EN300-7663818

• Inchi： 1S/C8H17NO/c1-7(2)5-6(10)8(3,4)9-7/h6,9-10H,5H2,1-4H3
• InChI Key： HATBDRDFLTYHMJ-UHFFFAOYSA-N
• SMILES： N1C(C)(C)CC(O)C1(C)C

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.903±0.06 g/cm3(Predicted)
• Melting Point: 68-69 °C(Solv: heptane (142-82-5))
• Boiling Point: 197.3±15.0 °C(Predicted)
• pka: 14.98±0.60(Predicted)

Additional information on 2,2,5,5-tetramethylpyrrolidin-3-ol

2,2,5,5-Tetramethylpyrrolidin-3-ol: A Comprehensive Overview

2,2,5,5-Tetramethylpyrrolidin-3-ol (CAS No. 19805-79-9) is a versatile organic compound with a unique chemical structure that has garnered significant attention in various fields of research and industry. This compound belongs to the class of tertiary alcohols and is characterized by its pyrrolidine ring structure substituted with four methyl groups at positions 2 and 5. The presence of these substituents imparts distinctive physical and chemical properties to the molecule, making it valuable in numerous applications.

The molecular formula of 2,2,5,5-tetramethylpyrrolidin-3-ol is C₁₀H₁₈O. Its molecular weight is approximately 166.24 g/mol. The compound exists as a white crystalline solid at room temperature and has a melting point of around 48°C. Its boiling point is significantly higher due to the presence of hydrogen bonding in the hydroxyl group and steric hindrance from the methyl substituents.

Recent studies have highlighted the importance of tetramethylpyrrolidinols in pharmaceutical research. The compound's ability to act as a chiral auxiliary has been extensively explored. A chiral auxiliary is a temporary protecting group that induces asymmetry in a molecule during synthesis. This property makes 2,2,5,5-tetramethylpyrrolidin-3-ol particularly useful in asymmetric synthesis reactions, where the formation of enantiomerically enriched compounds is desired.

In addition to its role in asymmetric synthesis, tetramethylpyrrolidinols have found applications in polymer chemistry. Researchers have investigated their use as initiators for controlled radical polymerization (CRP) processes. The ability of these compounds to generate stable radicals under thermal or photochemical conditions has made them valuable tools in the synthesis of well-defined polymers with tailored properties.

The synthesis of 2,2,5,5-tetramethylpyrrolidin-3-ol typically involves multi-step reactions starting from readily available starting materials such as pyrrolidine or its derivatives. One common approach involves the alkylation of pyrrolidine followed by oxidation or reduction steps to introduce the hydroxyl group at position 3. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions.

From an environmental standpoint, understanding the degradation pathways of tetramethylpyrrolidinols is crucial for assessing their impact on ecosystems. Studies have shown that these compounds undergo biodegradation under aerobic conditions due to their susceptibility to microbial attack. This knowledge is essential for ensuring sustainable practices in industries utilizing these compounds.

In conclusion, 2,2,5,5-tetramethylpyrrolidin-3-ol (CAS No. 19805-79-9) stands out as a significant compound with diverse applications across multiple disciplines. Its unique chemical properties and versatile reactivity continue to drive innovative research directions. As advancements in synthetic methodologies and material science progress further insights into its potential uses are expected to emerge.